![molecular formula C20H24N2O5S B2704363 N-[4-(acetylsulfamoyl)phenyl]-2-(4-tert-butylphenoxy)acetamide CAS No. 445409-29-0](/img/structure/B2704363.png)
N-[4-(acetylsulfamoyl)phenyl]-2-(4-tert-butylphenoxy)acetamide
Description
N-[4-(acetylsulfamoyl)phenyl]-2-(4-tert-butylphenoxy)acetamide, also known as ATS, is a synthetic compound that has been of interest to researchers due to its potential therapeutic applications. ATS belongs to the class of sulfonamide-containing compounds and has been studied for its anti-inflammatory, analgesic, and anticonvulsant properties.
Scientific Research Applications
Antifungal and Antioxidant Properties
The compound has been found to have antifungal and antioxidant properties. It was extracted from the plant Plumbago zeylanica and was found to be effective against the fungus Botrytis cinerea. The antioxidant effects of the compound are well-known as it effectively suppresses oxidation, preventing material degradation and disintegration .
Cancer Treatment
The compound has shown potential in cancer treatment. Its cytotoxic activity was evaluated using MCF-7 cells (a breast carcinoma cell line) with an identified IC50 value of 5 μg/ml. This study provides insight into the medicinal properties of the compound and its effectiveness against cancer cells .
Polymer Stabilization
The compound has been found to be valuable in stabilizing various compounds, notably enhancing the durability and endurance of plastics, rubber, and polymers .
Organic Field Effect Transistor (OFET) Applications
The compound has been used in the synthesis of copolymers for OFET applications. The study reveals the profound influence of the fused thiophene and symmetric molecular structure on the copolymer characteristics and OFET device performance .
Urease Inhibition
The compound has been used in the preparation of acetamide–sulfonamide scaffold after conjugation of ibuprofen and flurbiprofen with sulfa drugs, and these scaffolds were then screened for urease inhibition .
Proteomics Research
The compound is used in proteomics research. It is available for purchase from scientific research suppliers for use in laboratory settings .
properties
IUPAC Name |
N-[4-(acetylsulfamoyl)phenyl]-2-(4-tert-butylphenoxy)acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N2O5S/c1-14(23)22-28(25,26)18-11-7-16(8-12-18)21-19(24)13-27-17-9-5-15(6-10-17)20(2,3)4/h5-12H,13H2,1-4H3,(H,21,24)(H,22,23) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UKJOVAWICLUMQN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NS(=O)(=O)C1=CC=C(C=C1)NC(=O)COC2=CC=C(C=C2)C(C)(C)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N2O5S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
404.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[4-(acetylsulfamoyl)phenyl]-2-(4-tert-butylphenoxy)acetamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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